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Compound of Interest

Compound Name: Z-11-Tetradecenal

CAS No.: 35237-64-0

Cat. No.: B110140

Get Quote

Part 1: Executive Safety & Technical Overview
(Z)-11-Tetradecenal is a long-chain aliphatic aldehyde widely used in agricultural research as a

sex pheromone for Lepidopteran species (e.g., Spruce Budworm). While its acute toxicity is

relatively low compared to small-molecule aldehydes (like acrolein), its handling requires strict

adherence to protocols for two critical reasons:

Chemical Instability (Oxidation): As an aldehyde, this compound is highly susceptible to

autoxidation when exposed to air, rapidly degrading into the corresponding carboxylic acid

(Z-11-tetradecenoic acid), which renders the sample biologically inactive.

Sensitization Potential: Long-term exposure to pheromone components can induce dermal

sensitization. Standard "splash protection" is insufficient for repeated handling.

Hazard Identification Summary (GHS)
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Part 2: Personal Protective Equipment (PPE) Matrix
Scientific Rationale: Aldehydes can permeate standard latex gloves. For long-chain aliphatic

aldehydes, Nitrile provides excellent splash resistance due to the non-polar hydrocarbon chain,

but Butyl Rubber is required for prolonged immersion or spill cleanup.

PPE Selection Table

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Visualization: PPE Decision Logic
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE based on task volume and aerosolization

risk.

Part 3: Operational Workflow (Step-by-Step)
This workflow is designed to maintain the "Chain of Inertness," ensuring the chemical never

encounters atmospheric oxygen for prolonged periods.

Phase 1: Preparation & Retrieval
Equilibration: Remove the container from the freezer (-20°C). Allow it to warm to room

temperature before opening.

Why? Opening a cold bottle condenses atmospheric moisture inside, leading to hydrolysis

and degradation.

Ventilation Check: Ensure Fume Hood is operating at face velocity >100 fpm.

Phase 2: Active Handling (The "Inert Loop")
Purge: Have a gentle stream of dry Nitrogen (

) or Argon ready.

Transfer:
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Use glass syringes or glass pipettes. Avoid plastic tips if possible, as pheromones can

adhere to polypropylene.

If weighing, tare the receiving vial with an inert gas blanket.

Overlay: Immediately after removing the aliquot, flush the headspace of the source container

with Nitrogen/Argon for 10-15 seconds.

Seal: Tighten the cap immediately. Wrap with Parafilm to prevent gas exchange during

storage.

Phase 3: Storage & Waste
Storage: Return to -20°C immediately. Store in a dedicated "Pheromone/Aldehyde" box to

prevent cross-contamination of odors to other samples.

Waste Disposal:

Do NOT wash down the drain (Aquatic Toxin).

Collect in a "Non-Halogenated Organic" waste stream.

Rinse glassware with Acetone or Hexane; dispose of rinsate as hazardous waste.

Visualization: The "Chain of Inertness" Workflow

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Caption: The "Chain of Inertness" cycle required to prevent oxidative degradation of Z-11-
Tetradecenal.

Part 4: Emergency Response
Spill Management (<100 mL)

Evacuate & Ventilate: Clear the immediate area.[3]

PPE Upgrade: Don Butyl gloves and goggles.

Contain: Use Vermiculite or Sand to dike and absorb the spill.[4] Do not use paper towels

alone, as high surface area can increase evaporation rate.

Clean: Transfer absorbed material to a sealed waste container. Scrub surface with a

soap/water solution to remove oily residue.

First Aid
Eye Contact: Rinse cautiously with water for 15 minutes.[2][5] Remove contact lenses.[3]

Seek medical attention.

Skin Contact: Wash with copious soap and water.[5] Pheromones are lipophilic; water alone

will not remove them.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

http://www.thegoodscentscompany.com/data/rw1008311.html
https://www.benchchem.com/product/b110140?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1132341.html
https://www.fishersci.com/store/msds?partNumber=AAA13974&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/112-72-1-A0017790-GB-en.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Z13-18ALD_Z11-16ALD-P4040.pdf
https://www.chemicalbook.com/msds/z-11-tetradecenal.pdf
https://pubchem.ncbi.nlm.nih.gov/substance/135074430
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Archips_xylosteanus_Lure_SDS.pdf
https://www.benchchem.com/product/b110140#personal-protective-equipment-for-handling-z-11-tetradecenal
https://www.benchchem.com/product/b110140#personal-protective-equipment-for-handling-z-11-tetradecenal
https://www.benchchem.com/product/b110140#personal-protective-equipment-for-handling-z-11-tetradecenal
https://www.benchchem.com/product/b110140#personal-protective-equipment-for-handling-z-11-tetradecenal
https://www.benchchem.com/product/b110140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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